Cas no 1804839-15-3 (2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804839-15-3
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4837359
• Update Time: 2025-07-02

2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-3-6-8(17-9(11,12)13)7(14)5(1-2-15)4-16-6/h4H,1,3H2
• InChI Key： VPCNOTRXCVUOMV-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=CN=C(CF)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804839-15-3)

2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile, identified by its CAS number 1804839-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including a fluoromethyl, an iodo substituent, and a trifluoromethoxy group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural features of this compound contribute to its unique chemical properties and reactivity. The fluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the iodo substituent serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the construction of complex molecular architectures. The trifluoromethoxy group introduces lipophilicity and electronic effects that can modulate the pharmacokinetic profile of derived compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile have emerged as key building blocks in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in many kinase inhibitors, and the presence of electron-withdrawing groups like the trifluoromethoxy moiety can enhance binding interactions with the target enzyme.

The pharmaceutical industry has increasingly leveraged fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms can lead to increased binding affinity, improved bioavailability, and enhanced resistance to metabolic degradation. In particular, the fluoromethyl group has been extensively studied for its role in enhancing the metabolic stability of drug molecules. This property is particularly valuable in the development of protease inhibitors and other therapeutic agents that require prolonged half-lives.

The synthetic applications of 2-(Fluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile extend beyond pharmaceuticals into the agrochemical sector. Pyridine derivatives are commonly found in herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in this compound allows for the design of molecules with tailored biological activities. For example, researchers have explored its use in developing novel herbicides that target specific enzymes involved in plant growth regulation.

The chemical reactivity of this compound also makes it a valuable tool for material science applications. The presence of multiple reactive sites enables the formation of complex polymers and coordination complexes with potential uses in catalysis and electronics. Recent advances in polymer chemistry have shown that incorporating fluorinated pyridine derivatives can lead to materials with enhanced thermal stability and chemical resistance.

In conclusion, 2-(Fluoromethyl strong >)-4-iodo strong >)-3-(trifluoromethoxy strong >)pyridine-5-acetonitrile (CAS No. 1804839-15-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.